1-(4-Ethoxy-phenyl)-piperazine dihydrochloride
Overview
Description
The compound “1-(4-Ethoxy-phenyl)-piperazine dihydrochloride” seems to be a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms . The “4-Ethoxy-phenyl” part suggests the presence of a phenyl group (a ring of 6 carbon atoms, akin to benzene) with an ethoxy group (CH3CH2O-) attached to it .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, related compounds are often synthesized through various reactions . For instance, phenylboronic acids can be synthesized using phenylmagnesium bromide and trimethyl borate .Scientific Research Applications
Synthesis and Pharmaceutical Applications
- The compound has been studied for its role in the synthesis of dopamine uptake inhibitors like GBR-12909, highlighting advancements in scale-up synthesis processes that emphasize environmental considerations and yield improvements (Ironside et al., 2002).
- It's also involved in the manufacturing of cetirizine dihydrochloride, a nonsedating antihistamine, where modifications to the synthetic route have been explored for efficiency and cost-effectiveness (Reiter et al., 2012).
Pharmacological Evaluations
- Research on derivatives of 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine and 1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazine shows significant promise in treating cocaine abuse, with enantiomers showing selective affinity towards dopamine and serotonin transporters (Hsin et al., 2002).
- A series of 1,2,4-triazine derivatives bearing a piperazine amide moiety synthesized for their anticancer activities have shown promising in vitro results against breast cancer cells, emphasizing the potential of piperazine derivatives in oncological research (Yurttaş et al., 2014).
Structural and Analytical Studies
- Structural analysis of piperazine derivatives reveals insights into the molecular conformation critical for biological activity, underscoring the importance of detailed structural characterization in the development of pharmacologically active compounds (Cunico et al., 2009).
Discovery and Development of Novel Agents
- The exploration of piperazine-based compounds for novel insecticides demonstrates the versatility of piperazine derivatives, showcasing their potential beyond traditional pharmaceutical applications to include agrichemical sectors (Cai et al., 2010).
Safety and Hazards
Future Directions
While specific future directions for “1-(4-Ethoxy-phenyl)-piperazine dihydrochloride” are not available, research into related compounds continues to be an active area of study . For instance, the synthesis and antimicrobial evaluation of a diverse series of 4-((1-benzyl/phenyl-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues have been reported .
Properties
IUPAC Name |
1-(4-ethoxyphenyl)piperazine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O.2ClH/c1-2-15-12-5-3-11(4-6-12)14-9-7-13-8-10-14;;/h3-6,13H,2,7-10H2,1H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPALMZRNXAHOEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CCNCC2.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53689-12-6 | |
Record name | 1-(4-ethoxyphenyl)piperazine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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